1H-imidazol-1-ylmethyl pivalate

• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: imidazol-1-ylmethyl 2,2-dimethylpropanoate
• InChI: InChI=1S/C9H14N2O2/c1-9(2,3)8(12)13-7-11-5-4-10-6-11/h4-6H,7H2,1-3H3
• InChI Key: HWZXXRLWTPCFKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)OCN1C=CN=C1

Description

1H-imidazol-1-ylmethyl pivalate is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1.95 g (0.013 mole) of pivaloyloxymethyl chloride, dissolved in 20 ml of dichloromethane, were added 1.76 g (0.026 mole) of imidazole. The reaction mixture was refluxed for 32 hours, then was cooled and filtered. The filtrate was concentrated in vacuo to give an oil which was triturated with 100 mL of ether. The ether was decanted and concentrated in vacuo to give 1.30 g (55% yield) of the desired ester: IR (neat) 1720 cm-1 (s) (C=O); NMR (CDCl3) δ 7.7 (s, 1, N=CH--N), 7.07 (s, 2, N--CH=CH--N), 5.9 (s, 2, N--CH2 --O2C), and 1.17 (s, 9, (CH3)3C).